3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid

• IUPAC Name: 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid
• InChI: InChI=1S/C7H4ClN3O2/c8-4-3-9-11-2-1-5(7(12)13)10-6(4)11/h1-3H,(H,12,13)
• InChI Key: UMUIGTLHIVUHED-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=C(C=N2)Cl)N=C1C(=O)O
• Molecular Formula: C7H4ClN3O2
• Molecular Weight: 197.58 g/mol

Description

3-Chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid (3-CPCA) is an organic compound that belongs to the pyrazolo[1,5-a]pyrimidine class of compounds. It is a white, crystalline solid that is soluble in water, alcohols, and other organic solvents. 3-CPCA is a versatile molecule, with a wide range of applications in both the laboratory and in industry. It has been used in the synthesis of a variety of organic compounds, as an inhibitor of enzymes, and as a reagent in biochemical assays. It has also been studied for its potential as a therapeutic agent in the treatment of certain diseases.

Scientific Research Applications

3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid has been used in a variety of scientific research applications. It has been used as an inhibitor of enzymes, such as the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been used as a reagent in biochemical assays, such as the determination of the concentration of certain compounds in biological samples. 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid has also been studied for its potential as a therapeutic agent in the treatment of certain diseases, such as cancer and Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid is not yet fully understood. However, it is believed to act as an inhibitor of enzymes, such as acetylcholinesterase, by binding to the active site of the enzyme and preventing it from catalyzing its reaction. It is also believed to act as an inhibitor of certain biochemical pathways, such as the breakdown of neurotransmitters.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid are not yet fully understood. However, it is believed to have a variety of effects on the body, including inhibition of certain enzymes, inhibition of certain biochemical pathways, and inhibition of certain types of cell growth.

Advantages and Limitations for Lab Experiments

The advantages of using 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid in laboratory experiments include its high purity, its ability to inhibit certain enzymes and biochemical pathways, and its low cost. The limitations of using 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid in laboratory experiments include its low solubility in water, its tendency to form insoluble precipitates in certain solutions, and its potential to form toxic compounds.

Future Directions

There are a variety of potential future directions for the study of 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid. These include further research into its mechanism of action, its potential as a therapeutic agent, and its ability to inhibit certain enzymes and biochemical pathways. Additionally, further research into its potential toxicity, its interactions with other compounds, and its potential to form insoluble precipitates in certain solutions is warranted. Finally, further research into its potential applications in industry and its potential to replace current synthetic methods would be beneficial.

Synthesis Methods

3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid can be synthesized in a variety of ways. The most common method is the condensation of 3-chloro-5-formyl pyrazole with ethyl acetoacetate in the presence of an acid catalyst. This reaction yields the desired 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid in high yield. Other methods for the synthesis of 3-chloropyrazolo[1,5-a]pyrimidine-5-carboxylic acid include the condensation of 3-chloro-5-hydroxy pyrazole with ethyl acetoacetate, the condensation of 3-chloro-5-aminopyrazole with ethyl acetoacetate, and the condensation of 3-chloro-5-formyl pyrazole with ethyl acetoacetate in the presence of an acid catalyst.